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Compound of Interest

Compound Name: JMV7048

Cat. No.: B15608967

Disclaimer: No specific Safety Data Sheet (SDS) for IMV7048 has been found in public
databases. JMV7048 is identified as a Protac (Proteolysis-targeting chimera) PXR (Pregnane
X Receptor) degrader, a potent, biologically active research compound. The following guidance
is based on best practices for handling high-potency research compounds and should be
supplemented by a thorough risk assessment by the user and consultation with your
institution's Environmental Health and Safety (EHS) department.

Immediate Safety and Handling Precautions

Due to its nature as a potent biological modulator, IMV7048 should be handled with a high
degree of caution to prevent exposure. Engineering controls, such as a certified chemical fume
hood or a glove box, should be the primary means of containment.

Personal Protective Equipment (PPE)

The following table outlines the recommended personal protective equipment for handling
JMV7048.
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PPE Category

Specification

Rationale

Hand Protection

Double-gloving with nitrile
gloves. The outer glove should
be changed immediately upon
contamination. For chemicals
of unknown toxicity, a flexible
laminate glove can be worn
under a pair of heavy-duty
chemically resistant outer
gloves.[1][2]

Prevents skin contact and
absorption. Double-gloving
provides an extra layer of
protection in case the outer

glove is breached.[3]

Eye Protection

ANSI Z87.1-compliant safety
glasses with side shields or
chemical splash goggles.[3] A
face shield should be worn in
conjunction with goggles when
there is a high risk of
splashing.[2][4]

Protects eyes from splashes of
solutions containing the

compound.[3][4]

Body Protection

A fully buttoned lab coat. For
procedures with a higher risk
of splashes, a chemically
resistant apron over the lab

coat is recommended.[3]

Protects skin and personal

clothing from contamination.

Respiratory Protection

A respirator may be required
when working with the solid
compound to avoid dust
inhalation or when handling
solutions in poorly ventilated
areas.[5] The use of
respirators must be in
accordance with your
institution's respiratory

protection program.[2]

Minimizes the risk of inhaling
aerosolized particles or vapors.
All weighing and solution
preparation should be
performed inside a chemical
fume hood.[3]

Operational and Disposal Plans
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Receiving and Storage:
» Upon receipt, visually inspect the container for any damage or leaks.[3]

o Store the compound in a clearly labeled, sealed container in a designated, secure, and well-
ventilated area.[3]

o Follow the supplier's recommendations for storage temperature, which is typically -20°C or
-80°C for solid compounds to ensure stability.[3]

Preparation of Stock Solutions:

 All handling of the solid compound and preparation of stock solutions must be performed in a
certified chemical fume hood to minimize inhalation exposure.[3]

o Use a dedicated set of spatulas and weighing paper for the solid compound.
» Slowly add solvent (e.g., DMSO) to the solid to avoid aerosolization.[3]
Disposal Plan:

o Solid Waste: All contaminated solid materials (e.g., gloves, pipette tips, vials, weighing
paper) should be collected in a designated, labeled hazardous waste container.[5]

 Liquid Waste: Collect all liquid waste containing JMV7048 in a clearly labeled, sealed, and
appropriate hazardous waste container. Do not dispose of it down the drain.[5]

e Unknowns: Do not mix JIMV7048 waste with other chemical waste streams. If the exact
hazards are unknown, it should be treated as a chemical of unknown toxicity. Label all waste
containers with the full chemical name; do not use abbreviations.[6][7][8]

» Contact your institution's EHS department for specific guidance on the disposal of potent
research compounds.

Experimental Workflow for Handling JMV7048
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Caption: A logical workflow for the safe handling of IMV7048.
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Known Biological Data for IMV7048

Parameter Value
Target PXR (Pregnane X Receptor)
Mechanism of Action PROTAC Degrader

DC50 (Half-maximal Degradation
. 379 nM
Concentration)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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